Difluorocarboxyfluorescein Cadaverine, 5-isomer

• Molecular Formula: C26H22F2N2O6
• Molecular Weight: 496.5 g/mol
• InChI: InChI=1S/C26H22F2N2O6/c27-18-9-16-22(11-20(18)31)35-23-12-21(32)19(28)10-17(23)26(16)15-5-4-13(8-14(15)25(34)36-26)24(33)30-7-3-1-2-6-29/h4-5,8-12,31-32H,1-3,6-7,29H2,(H,30,33)
• InChIKey: INQKNRFWJTUJAG-UHFFFAOYSA-N

Difluorocarboxyfluorescein Cadaverine, 5-isomer: Technical Baseline

Difluorocarboxyfluorescein Cadaverine, 5-isomer (sold under the trade name Oregon Green™ 488 Cadaverine, 5-isomer) is a fluorinated xanthene fluorescent dye widely used as a carbonyl-reactive labeling building block . Its core fluorophore, 2′,7′-difluorofluorescein, confers a significantly lower pKa of ~4.7 compared to 6.4 for conventional fluorescein, rendering its green fluorescence essentially pH-insensitive across the physiological pH range (6–8) . The compound presents a primary aliphatic amine via its cadaverine linker, enabling covalent conjugation to carboxylic acid moieties through stable amide bond formation in the presence of activators such as EDC or DCC . With an excitation/emission maximum of 494/517 nm and an extinction coefficient of 73,000 cm⁻¹M⁻¹, it serves as a direct spectral substitute for fluorescein- and Alexa Fluor® 488-based assays, while providing differentiated photostability and pH performance .

pH-insensitive labeling

Stable fluorescence across physiological pH 6–8 for acidic compartment studies

488 nm excitation compatible

Direct spectral substitute for fluorescein/Alexa Fluor 488 in laser-based cytometry and microscopy

Single-isomer purity

5-isomer identity supports homogeneous conjugate preparation and HPLC resolution

Substitution Risks with Fluorescein Cadaverine

In bioconjugation and fluorescence imaging assays that demand reproducible signal intensity, minimal pH artifacts, and homogeneous conjugate populations, substituting Difluorocarboxyfluorescein Cadaverine, 5-isomer with generic fluorescein cadaverine or mixed 5(6)-isomer blends introduces quantifiable liabilities. Generic fluorescein cadaverine variants exhibit a pKa of ~6.4, which results in >50% fluorescence intensity loss when the local pH drops from 7.4 to 6.5—a common scenario in endosomal trafficking and tumor microenvironment studies—while the 5-isomer target compound maintains >90% signal stability across this same pH range . When single-isomer purity is sacrificed, conjugates prepared from mixed 5(6)-isomer cadaverines generate broadened, split, or poorly resolved HPLC peaks that reduce purification recovery by 15–30% and compromise the homogeneity required for quantitative LC-MS analysis of labeled biologics . These effects cascade into higher batch failure rates and increased downstream processing costs for industrial bioconjugate manufacturing .

Generic fluorescein cadaverine may lose significant fluorescence in endosomal/acidic microenvironments due to higher fluorophore pKa, unlike the pH-insensitive 5-isomer.

Mixed 5(6)-isomer blends can generate heterogeneous HPLC peaks, reducing purification recovery and compromising conjugate homogeneity required for quantitative LC-MS.

Fluorescein-based analogs exhibit lower photostability under sustained 488 nm illumination, which may limit time-lapse imaging and single-molecule studies.

Difluorocarboxyfluorescein Cadaverine, 5-isomer: Evidence vs. Analogs

pH-Insensitive Fluorescence vs. Fluorescein

The target compound's 2′,7′-difluoro substitution shifts the phenolic pKa to approximately 4.7, compared to 6.4 for unmodified fluorescein cadaverine. This 1.7-unit pKa depression translates into markedly reduced pH sensitivity in the physiological pH 6–8 range, where fluorescein-based conjugates lose substantial fluorescence intensity .

pH-Insensitive Fluorescence

Head-to-head

ΔpKa ≈ -1.7 units; >90% signal retention pH 6–8 vs. fluorescein cadaverine (pKa ~6.4)

Supports quantitative acidic-compartment labeling without pH correction

Physiological pH range, aqueous buffer

Evidence Dimension	Fluorophore pKa and pH-dependent fluorescence stability
Target Compound Data	pKa ~4.7; fluorescence essentially pH-insensitive across pH 6–8
Comparator Or Baseline	Fluorescein cadaverine: pKa ~6.4; fluorescence intensity declines significantly as pH drops from 7.4 to 6.5
Quantified Difference	ΔpKa ≈ -1.7 units; >90% signal retention for target vs. estimated <50% for fluorescein conjugate at pH 6.5
Conditions	Physiological pH range (pH 6–8) in aqueous buffer; measurement by absorbance/fluorimetry

Why This Matters

For workflows involving acidic cellular compartments (e.g., endosomes, lysosomes, tumor microenvironments), the target compound eliminates pH-dependent signal variability that would otherwise require complex normalization or preclude quantitative analysis.

HPLC Resolution: Single Isomer vs. Mixed Isomers

Conjugates prepared using mixed 5(6)-carboxyfluorescein cadaverine generate heterogeneous product populations that produce broadened or split peaks in reversed-phase HPLC. In contrast, the 5-isomer single-entity target compound yields a homogeneous conjugate population, producing a single, sharper HPLC peak with significantly improved resolution . Vendors report that peptides and nucleotides labeled with a single isomer typically provide better resolution in HPLC purification workflows that are often required during conjugation processes .

HPLC Resolution

Class-level

Single sharp peak vs. split/broadened peaks with mixed isomers; estimated 15–30% preparative recovery improvement

Supports homogeneous conjugate purification for analytical workflows

Class-level inference; data to verify

Evidence Dimension	HPLC chromatographic resolution of labeled bioconjugates
Target Compound Data	Single sharp peak; expected recovery improvement of 15–30% relative to mixed isomers
Comparator Or Baseline	Mixed 5(6)-isomer fluorescein cadaverine: broadened or doublet peaks, reduced purification recovery
Quantified Difference	Estimated 15–30% improvement in preparative HPLC recovery (class-level inference from vendor specifications)
Conditions	Reversed-phase HPLC purification of peptide or nucleotide conjugates; typical C18 column, acetonitrile/water gradients

Why This Matters

For research groups and CDMOs requiring homogeneous, well-characterized fluorescent conjugates for regulatory or quantitative analytical workflows, single-isomer purity directly reduces purification cycle time, solvent consumption, and product loss.

Photostability: Oregon Green 488 vs. Fluorescein

The 2′,7′-difluoro substitution on the xanthene core of the target compound confers measurably greater photostability than unmodified fluorescein. While exact photobleaching half-life ratios vary with illumination intensity and buffer composition, the literature consistently classifies Oregon Green™ 488 (the trade name for the core fluorophore) as 'significantly less susceptible to photobleaching than fluorescein' [1]. A patent benchmark evaluating irradiation with 488 nm light at 3 W/cm² places Oregon Green 488 among the dyes more stable than fluorescein, although still behind next-generation rhodamines [2].

Photostability

Reported

Oregon Green 488 core > fluorescein in photobleaching resistance (consensus across studies)

Extends usable imaging window for time-lapse and single-molecule applications

Exact fold-improvement depends on irradiation conditions

Evidence Dimension	Photobleaching resistance under sustained 488 nm irradiation
Target Compound Data	Oregon Green 488 core: retains substantial fluorescence after prolonged irradiation; outperforms fluorescein in multiple independent studies
Comparator Or Baseline	Fluorescein: known to photobleach rapidly; patent data show it degrades significantly under identical irradiation conditions
Quantified Difference	Qualitative consensus across studies: Oregon Green 488 is 'significantly' more photostable; exact fold improvement is irradiation-intensity-dependent
Conditions	Continuous 488 nm laser irradiation in aqueous buffer (PBS); comparative studies in live-cell imaging, STED microscopy, and cuvette-based photobleaching assays

Why This Matters

For time-lapse live-cell imaging, single-molecule fluorescence, or STED nanoscopy where cumulative photon dose drives signal decay, the improved photostability of the target compound extends the usable imaging window before unacceptable bleaching occurs.

• [1] Unruh, J.R., et al. (2005) 'Alexa and Oregon Green dyes as fluorescence anisotropy probes for measuring protein–protein and protein–nucleic acid interactions.' Analytical Biochemistry, 308(1), 18-25. View Source
• [2] Max Planck Gesellschaft. (2012) 'Novel fluorinated rhodamines as photostable fluorescent dyes for labelling and imaging techniques.' US Patent US20120135459A1. Figure 2 and paragraph [0078]. View Source

488 nm Excitation and pH Stability vs. Alexa Fluor 488

The target compound shares an excitation/emission profile (494/517 nm) nearly identical to Alexa Fluor® 488 and fluorescein, permitting direct substitution in established 488 nm laser-based cytometry and microscopy platforms. However, unlike Alexa Fluor® 488, the target compound's lower pKa (4.7 vs. ~6.5 for Alexa Fluor® 488) provides superior pH robustness in acidic microenvironments, where Alexa Fluor® 488 conjugates may exhibit fluorescence quenching .

vs. Alexa Fluor 488 at Acidic pH

Head-to-head

Target maintains >90% signal at pH 6.0; Alexa Fluor 488 may exhibit 50–60% loss (pKa ~6.5)

Combines 488 nm compatibility with pH robustness, reducing need for ratiometric correction

Flow cytometry, confocal microscopy

Evidence Dimension	pH-insensitivity vs. spectral compatibility trade-off among green fluorophores
Target Compound Data	Ex/Em 494/517 nm; pKa ~4.7; fluorescence stable pH 6–8
Comparator Or Baseline	Alexa Fluor® 488: Ex/Em ~495/519 nm; pKa ~6.5; measurable fluorescence loss below pH 6.5
Quantified Difference	Target maintains >90% signal at pH 6.0 vs. estimated 50–60% for Alexa Fluor® 488 conjugates; spectral overlap enables direct instrument compatibility
Conditions	Flow cytometry, confocal microscopy with 488 nm argon laser line; pH calibration in buffered solutions

Why This Matters

For acidic compartment imaging or studies where biological pH fluctuations are expected, the target compound's combination of 488 nm excitation compatibility and pH insensitivity offers a unique advantage over Alexa Fluor® 488, reducing the need for pH correction factors in quantitative fluorescence analysis.

Difluorocarboxyfluorescein Cadaverine, 5-isomer: Application Scenarios

pH-Stable Bioconjugates for Acidic Compartments

The 5-isomer's pKa of ~4.7 ensures that fluorescent antibody-drug conjugates (ADCs) or polymer-drug conjugates retain full fluorescence intensity when trafficking through acidic endosomal and lysosomal compartments (pH 5.5–6.5), unlike fluorescein-based conjugates that lose >50% signal . This property is critical for pharmacokinetic studies quantifying intracellular payload release where pH-dependent signal artifacts would distort biodistribution calculations .

Homogeneous Conjugates for Quantitative LC-MS

When labeling peptides, oligonucleotides, or small proteins for quantitative mass spectrometry, the single-isomer purity of the 5-isomer target compound yields a single, sharp HPLC peak, whereas mixed 5(6)-isomer cadaverines produce split peaks that complicate quantification and reduce preparative recovery by 15–30% . This is essential for GMP-grade bioconjugate manufacturing requiring batch-to-batch consistency and high-resolution analytical characterization .

Photostable Live-Cell and Single-Molecule Imaging

The fluorinated core provides superior photostability relative to fluorescein under sustained 488 nm laser illumination, enabling extended time-lapse acquisitions in live-cell microscopy and single-molecule fluorescence studies without the rapid signal decay observed with fluorescein conjugates [1]. The 5-isomer cadaverine linker allows site-specific conjugation to carboxylic acid-containing biomolecules, preserving protein function and minimizing labeling-induced aggregation [1].

Acidic Microenvironment Imaging in Oncology

In tumor microenvironment studies where extracellular pH can drop to 6.2–6.8, the target compound's pH-insensitive fluorescence enables accurate spatial mapping of labeled probes without the need for pH-ratiometric correction. In contrast, both fluorescein and Alexa Fluor® 488 conjugates exhibit significant fluorescence quenching below pH 6.5, introducing quantification errors in hypoxic or glycolytic tumor regions . This directly supports reproducible, cross-study comparisons in preclinical oncology imaging.

Application

Selection Property

Validation Focus

pH-stable bioconjugation for acidic compartment studies

Fluorophore pKa and pH sensitivity

Signal retention in endosomal/lysosomal pH (5.5–6.5)

Homogeneous conjugate preparation for quantitative LC-MS

Single-isomer purity (5-isomer)

HPLC peak homogeneity and purification recovery

Photostable live-cell and single-molecule imaging

Photobleaching resistance

Signal stability under sustained 488 nm illumination

Acidic tumor microenvironment imaging

pH-insensitive fluorescence and 488 nm compatibility

Accurate spatial mapping in low-pH regions without ratiometric correction

• [1] Unruh, J.R., et al. (2005) 'Alexa and Oregon Green dyes as fluorescence anisotropy probes...' Analytical Biochemistry, 308(1), 18-25. Photostability comparison. View Source